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Compound of Interest

Compound Name: Tributyltetradecylphosphonium

CAS No.: 91582-83-1

Cat. No.: B14369193

Get Quote

This guide provides a comprehensive technical overview of tributyltetradecylphosphonium
chloride (TTPC), a quaternary phosphonium salt with a growing range of applications. From its

fundamental chemical structure to its diverse functionalities, this document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and other

advanced chemical fields.

Introduction: Unveiling a Versatile Quaternary
Phosphonium Salt
Tributyltetradecylphosphonium chloride, with the CAS number 81741-28-8, is a quaternary

phosphonium compound characterized by a central phosphorus atom bonded to three butyl

groups and one tetradecyl group, with a chloride counter-ion.[1][2][3] This unique molecular

architecture imparts a combination of properties that make it a highly effective and versatile

chemical. While it has established a strong presence as a potent non-oxidizing biocide in

industrial water treatment, its utility extends into other specialized areas of chemistry.[4][5][6]
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This guide will delve into the core scientific principles that govern its behavior and explore its

established and emerging applications.

Chemical Structure and Core Physicochemical
Properties
The fundamental characteristics of a chemical compound are dictated by its structure. TTPC's

structure, with its positively charged phosphonium head and long alkyl chains, is the key to its

functionality.

Molecular Structure
The chemical formula of tributyltetradecylphosphonium chloride is C26H56ClP, and its

molecular weight is approximately 435.16 g/mol .[1][3] The central phosphorus atom is

quaternized, meaning it is bonded to four organic substituents, resulting in a permanent

positive charge. This cationic nature is a defining feature of TTPC.

Caption: Chemical structure of tributyltetradecylphosphonium chloride.

Physicochemical Properties
The physical and chemical properties of TTPC are summarized in the table below. These

properties are crucial for its handling, formulation, and application.
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Property Value References

Appearance
Colorless to light yellow liquid

or white solid
[1][2][7]

Molecular Formula C26H56ClP [1][2][3]

Molecular Weight ~435.16 g/mol [1][3]

CAS Number 81741-28-8 [1][2][3]

Solubility in Water Completely soluble [2][5]

pH (aqueous solution) 6 - 8 [2][4]

Specific Gravity (20°C) 0.95 - 1.00 g/cm³ [2][5]

Boiling Point
~100 °C (for aqueous

solutions)
[2]

Flash Point Non-flammable [2]

Thermal Stability Stable up to 300°C [8][9]

Synthesis of Tributyltetradecylphosphonium
Chloride
The synthesis of TTPC is typically achieved through a quaternization reaction. A common

method involves the reaction of tributylphosphine with 1-chlorotetradecane.

General Synthesis Pathway
A patented method for the preparation of tributyltetradecylphosphonium chloride involves

the reaction of 1-n-octadecane chloride and tri-n-butylphosphine as the primary raw materials.

[10] The reaction is conducted in a solvent such as N,N-dimethylformamide under a protective

nitrogen atmosphere.[10] The crude product is then purified through processes like vacuum

filtration and extraction with a suitable solvent like n-hexane to yield the final product.[10]
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Caption: General workflow for the synthesis of TTPC.

Applications of Tributyltetradecylphosphonium
Chloride
The primary application of TTPC is as a broad-spectrum, non-oxidizing biocide. However, its

properties also make it suitable for other industrial and research applications.

Industrial Biocide
TTPC is a high-performance biocide used to control the growth of microorganisms, including

bacteria, algae, and fungi, in various industrial water systems.[4][5][6] Its efficacy is particularly

noted in the removal of biofilms, which are notoriously difficult to eradicate.[4][5]

Key Areas of Application:
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Cooling Water Systems: Prevents microbial-induced corrosion and blockages in cooling

towers and heat exchangers.[6][11]

Oil and Gas Industry: Controls the growth of sulfate-reducing bacteria (SRB) in oilfield water

systems, which can lead to reservoir souring and corrosion.[6][9]

Pulp and Papermaking: Inhibits the growth of slime-forming microorganisms in paper mill

process water.[5][6]

Industrial Cleaning: Used in industrial cleaning water systems to kill microorganisms and

remove biofilms.[5]

The biocidal activity of TTPC is attributed to its cationic nature, which allows it to interact with

and disrupt the negatively charged cell membranes of microorganisms.[6][12] This leads to cell

lysis and death. Compared to traditional biocides like isothiazolinones, TTPC can be

significantly more effective in biofilm removal.[2]

Enhanced Oil Recovery (EOR)
Recent research has explored the use of TTPC as a surface-active ionic liquid (SAIL) for

enhanced oil recovery.[13][14][15] In this application, TTPC can reduce the interfacial tension

between oil and water, which helps to mobilize and recover trapped oil from reservoirs.[13][16]

A formulation containing TTPC, sodium chloride, and sodium hydroxide has been shown to

significantly reduce the interfacial tension between water and crude oil, leading to an additional

recovery of about 8% of the original oil in place in laboratory experiments.[13][14]

Potential as a Fine-Chemical Intermediate
TTPC is also used as a fine-chemical intermediate.[1] While specific examples in the context of

drug development are not extensively documented in publicly available literature, quaternary

phosphonium salts, in general, are known to be used as phase-transfer catalysts in organic

synthesis. Their ability to transport anions from an aqueous phase to an organic phase can

facilitate a wide range of reactions, which is a critical aspect of many pharmaceutical

manufacturing processes.

Safety and Handling
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Tributyltetradecylphosphonium chloride is a corrosive substance and requires careful

handling.[1]

Human Health Hazards: It can cause severe skin burns and eye damage.[1][3] Inhalation

can be fatal.[1] It is harmful if swallowed.[3]

Personal Protective Equipment (PPE): When handling TTPC, it is essential to wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and protective

clothing.[17] Work should be conducted in a well-ventilated area.[17]

Environmental Hazards: TTPC is toxic to aquatic life with long-lasting effects.[1] It is readily

biodegradable and is not expected to bioaccumulate.[18]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[17]

Experimental Protocol: Evaluation of Biocidal
Efficacy
To provide a practical context, the following is a generalized protocol for evaluating the biocidal

efficacy of TTPC against a target microorganism, such as Pseudomonas aeruginosa, a

common biofilm-forming bacterium in industrial water systems.
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Preparation
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Prepare bacterial culture (e.g., P. aeruginosa)
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Prepare serial dilutions of TTPC
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Determine Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)
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Caption: Workflow for evaluating the biocidal efficacy of TTPC.

Step-by-Step Methodology:

Preparation of Bacterial Inoculum: Culture the target bacterium in a suitable liquid medium

(e.g., Tryptic Soy Broth) overnight at its optimal growth temperature. Adjust the culture

density to a standard concentration (e.g., 10^6 CFU/mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b14369193/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tributyltetradecylphosphonium-chloride-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14369193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of TTPC Solutions: Prepare a stock solution of TTPC in sterile deionized water.

Perform serial dilutions to obtain a range of concentrations to be tested.

Exposure: In a multi-well plate or test tubes, add the bacterial inoculum to each TTPC

dilution. Include a positive control (bacteria with no TTPC) and a negative control (medium

with TTPC but no bacteria).

Incubation: Incubate the plate or tubes under appropriate conditions (e.g., 37°C for 24

hours).

Determination of MIC: After incubation, visually inspect the wells for turbidity. The lowest

concentration of TTPC that inhibits visible growth is the Minimum Inhibitory Concentration

(MIC).

Determination of MBC: To determine the Minimum Bactericidal Concentration (MBC), take an

aliquot from the wells that show no growth and plate it onto a suitable solid medium (e.g.,

Tryptic Soy Agar). Incubate the plates overnight. The lowest concentration that results in no

colony growth on the agar plate is the MBC.

This self-validating system, with its positive and negative controls, ensures that the observed

effects are due to the biocidal activity of TTPC and not other factors.

Conclusion
Tributyltetradecylphosphonium chloride is a versatile quaternary phosphonium salt with a

well-established role as a high-performance industrial biocide and emerging applications in

areas such as enhanced oil recovery. Its unique chemical structure, characterized by a cationic

phosphonium head and hydrophobic alkyl chains, underpins its diverse functionalities. For

researchers and professionals in drug development and other advanced chemical fields, a

thorough understanding of its properties, synthesis, and applications can open up new avenues

for innovation. As with any active chemical compound, adherence to strict safety protocols is

paramount. This guide has aimed to provide a comprehensive and technically sound overview

to serve as a valuable resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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